Cas no 2193725-87-8 ((1S)-N-(4-acetamidophenyl)-2,2-dimethylcyclopropane-1-carboxamide)

• Product Name: (1S)-N-(4-acetamidophenyl)-2,2-dimethylcyclopropane-1-carboxamide
• CAS No: 2193725-87-8
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 5453305
• PubChem ID: 6932479
• Update Time: 2025-10-23

(1S)-N-(4-acetamidophenyl)-2,2-dimethylcyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• (1S)-N-[4-(Acetylamino)phenyl]-2,2-dimethylcyclopropanecarboxamide
• AKOS034796727
• (1S)-N-(4-acetamidophenyl)-2,2-dimethylcyclopropane-1-carboxamide
• 2193725-87-8
• EN300-6560535
• Z1505719304

• Inchi： 1S/C14H18N2O2/c1-9(17)15-10-4-6-11(7-5-10)16-13(18)12-8-14(12,2)3/h4-7,12H,8H2,1-3H3,(H,15,17)(H,16,18)/t12-/m1/s1
• InChI Key： DKTKFFPWQPSKAM-GFCCVEGCSA-N
• SMILES： O=C([C@H]1CC1(C)C)NC1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.211±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 496.5±28.0 °C(Predicted)
• pka: 14.34±0.70(Predicted)

Additional information on (1S)-N-(4-acetamidophenyl)-2,2-dimethylcyclopropane-1-carboxamide

Comprehensive Analysis of (1S)-N-(4-acetamidophenyl)-2,2-dimethylcyclopropane-1-carboxamide (CAS No. 2193725-87-8): Properties, Applications, and Research Insights

The compound (1S)-N-(4-acetamidophenyl)-2,2-dimethylcyclopropane-1-carboxamide (CAS No. 2193725-87-8) is a cyclopropane derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopropane ring and an acetamidophenyl group, makes it a subject of interest for drug discovery and therapeutic applications. This article delves into its molecular characteristics, synthesis pathways, and emerging trends in its utilization, addressing common queries from researchers and industry professionals.

With the growing demand for small-molecule therapeutics, compounds like (1S)-N-(4-acetamidophenyl)-2,2-dimethylcyclopropane-1-carboxamide are gaining attention for their role in modulating biological targets. Recent studies highlight its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine and personalized drug development. Researchers frequently search for its solubility data, stability under physiological conditions, and bioavailability metrics, which are critical for preclinical evaluations.

The synthesis of CAS 2193725-87-8 typically involves stereoselective methods to achieve the desired (1S)-configuration, a key factor in its biological activity. Advanced techniques such as asymmetric catalysis and chiral resolution are often employed to ensure high enantiomeric purity. This aligns with industry shifts toward green chemistry and sustainable synthesis, topics frequently queried in academic and industrial forums.

From an analytical perspective, (1S)-N-(4-acetamidophenyl)-2,2-dimethylcyclopropane-1-carboxamide is characterized using HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm its structural integrity and purity, addressing common concerns about batch-to-batch consistency—a critical parameter for regulatory compliance in drug development. The compound’s logP value and hydrogen bonding capacity are also frequently discussed, as they influence its ADME properties.

Emerging applications of CAS 2193725-87-8 include its exploration in neurodegenerative disease models and inflammatory pathways, reflecting broader interest in CNS-targeted therapies. Its cyclopropane moiety is known to enhance metabolic stability, a feature highly sought after in prolonged-action formulations. These aspects resonate with trending searches on drug delivery optimization and blood-brain barrier penetration.

In summary, (1S)-N-(4-acetamidophenyl)-2,2-dimethylcyclopropane-1-carboxamide represents a versatile scaffold in modern medicinal chemistry. Its CAS No. 2193725-87-8 serves as a pivotal identifier for researchers navigating databases like PubChem or Reaxys. By addressing frequently asked questions about its synthetic scalability, toxicological profile, and mechanistic studies, this overview aims to bridge gaps between theoretical research and practical applications.